Cas no 2680620-44-2 (5,6-Difluoro-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid)

• Product Name: 5,6-Difluoro-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• CAS No: 2680620-44-2
• MF: C₁₂H₈F₅NO₃
• MW: 309.188840866089
• CID: 5631850
• PubChem ID: 165932641
• Update Time: 2025-10-20

5,6-Difluoro-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-difluoro-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• EN300-28291913
• 2680620-44-2
• 5,6-Difluoro-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

• Inchi： 1S/C12H8F5NO3/c13-7-2-1-6-5(8(7)14)3-4-18(9(6)10(19)20)11(21)12(15,16)17/h1-2,9H,3-4H2,(H,19,20)
• InChI Key： XXCUUKXZMYAUNL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1CCN(C(C(F)(F)F)=O)C2C(=O)O)F

Computed Properties

• Exact Mass: 309.04243393g/mol
• Monoisotopic Mass: 309.04243393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.6Ų

Additional information on 5,6-Difluoro-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

Comprehensive Analysis of 5,6-Difluoro-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS No. 2680620-44-2)

The compound 5,6-Difluoro-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS 2680620-44-2) is a fluorinated derivative of tetrahydroisoquinoline, a structural motif widely recognized in medicinal chemistry for its bioactivity. This molecule features a unique combination of difluoro and trifluoroacetyl groups, which enhance its physicochemical properties, including lipophilicity and metabolic stability. Researchers are increasingly focusing on fluorinated compounds due to their potential in drug discovery, particularly in targeting central nervous system (CNS) disorders and anti-inflammatory pathways.

In recent years, the demand for fluorinated heterocycles like 5,6-Difluoro-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid has surged, driven by their applications in small-molecule therapeutics and agrochemicals. The presence of fluorine atoms often improves binding affinity to biological targets, a feature highlighted in studies on GPCR modulators and enzyme inhibitors. This compound’s tetrahydroisoquinoline core is particularly noteworthy, as it mimics natural alkaloids, making it a candidate for neuroprotective agents and antioxidant therapies.

Synthetic routes to CAS 2680620-44-2 typically involve multi-step processes, including Friedel-Crafts acylation and fluorination reactions. The trifluoroacetyl group introduces electron-withdrawing effects, which can be leveraged in structure-activity relationship (SAR) studies. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for characterizing this compound, ensuring purity for pharmaceutical research. Recent publications have explored its role in catalysis and material science, broadening its utility beyond traditional medicinal chemistry.

From an industrial perspective, 5,6-Difluoro-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid aligns with the growing trend of green chemistry. Innovations in solvent-free synthesis and catalytic fluorination aim to reduce environmental impact while maintaining yield efficiency. Regulatory agencies emphasize the need for sustainable fluorochemical production, making this compound a case study for eco-friendly methodologies. Its stability under physiological conditions also positions it as a viable candidate for prodrug development.

Emerging trends in AI-driven drug discovery have further spotlighted CAS 2680620-44-2. Machine learning models predict its compatibility with protein targets like COX-2 and MAO-B, accelerating preclinical research. Additionally, its structural complexity challenges synthetic chemists to develop novel asymmetric synthesis techniques. Collaborative efforts between academia and industry continue to explore its potential in personalized medicine, particularly for neurodegenerative diseases.

In conclusion, 5,6-Difluoro-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid represents a convergence of fluorine chemistry and heterocyclic innovation. Its versatility in drug design, coupled with advancements in sustainable synthesis, ensures its relevance in modern scientific inquiry. Future research may uncover new applications in biomaterials or diagnostic imaging, solidifying its role in interdisciplinary science.